Cas no 2060063-01-4 (6-(azidomethyl)-1,1-dimethyl-5-oxaspiro2.4heptane)

• Product Name: 6-(azidomethyl)-1,1-dimethyl-5-oxaspiro2.4heptane
• CAS No: 2060063-01-4
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• MDL: MFCD30502519
• CID: 5163940
• PubChem ID: 165438161
• Update Time: 2025-10-28

6-(azidomethyl)-1,1-dimethyl-5-oxaspiro2.4heptane Chemical and Physical Properties

Names and Identifiers

• 2060063-01-4
• EN300-343066
• 6-(azidomethyl)-1,1-dimethyl-5-oxaspiro[2.4]heptane
• 6-(azidomethyl)-1,1-dimethyl-5-oxaspiro2.4heptane

• MDL： MFCD30502519
• Inchi： 1S/C9H15N3O/c1-8(2)5-9(8)3-7(13-6-9)4-11-12-10/h7H,3-6H2,1-2H3
• InChI Key： ZWIQDHGKSYVIHE-UHFFFAOYSA-N
• SMILES： O1C(CN=[N+]=[N-])CC2(C1)CC2(C)C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.6Ų

Additional information on 6-(azidomethyl)-1,1-dimethyl-5-oxaspiro2.4heptane

Comprehensive Overview of 6-(azidomethyl)-1,1-dimethyl-5-oxaspiro[2.4]heptane (CAS No. 2060063-01-4)

The compound 6-(azidomethyl)-1,1-dimethyl-5-oxaspiro[2.4]heptane (CAS No. 2060063-01-4) is a specialized organic molecule featuring a unique spirocyclic structure combined with an azidomethyl functional group. This structural complexity makes it a valuable intermediate in pharmaceutical research, material science, and click chemistry applications. Its CAS number 2060063-01-4 ensures precise identification in chemical databases, catering to researchers seeking high-purity compounds for advanced synthesis.

In recent years, the demand for spirocyclic compounds like 6-(azidomethyl)-1,1-dimethyl-5-oxaspiro[2.4]heptane has surged due to their versatility in drug discovery. The azide group enables efficient Huisgen cycloaddition (a cornerstone of click chemistry), which is widely used in bioconjugation and polymer science. Researchers frequently search for "spirocyclic azides" or "CAS 2060063-01-4 applications" to explore its role in designing novel therapeutics or functional materials.

The compound’s oxaspiro[2.4]heptane core contributes to its stability and stereochemical diversity, making it attractive for medicinal chemistry. Its dimethyl substitution further enhances lipophilicity, a critical factor in optimizing drug bioavailability. Discussions on platforms like ResearchGate often highlight queries such as "how to synthesize 6-(azidomethyl)-1,1-dimethyl-5-oxaspiro[2.4]heptane" or "azidomethyl spiro compounds in drug delivery," reflecting its relevance in cutting-edge research.

From an industrial perspective, CAS 2060063-01-4 is pivotal in developing bioorthogonal probes and fluorescent labels. Its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) aligns with trends in precision medicine and diagnostics. SEO analytics reveal growing interest in "spirocyclic azides for imaging" and "non-toxic azide derivatives," underscoring its potential in non-invasive biomedical applications.

Environmental and safety considerations are also paramount. While the compound’s azidomethyl group is reactive, proper handling protocols mitigate risks, as emphasized in literature searches for "safe handling of azide-containing compounds." Regulatory-compliant suppliers ensure its use aligns with global standards, avoiding hazards associated with improper storage or synthesis.

In summary, 6-(azidomethyl)-1,1-dimethyl-5-oxaspiro[2.4]heptane (CAS No. 2060063-01-4) bridges multiple scientific disciplines, from drug development to nanotechnology. Its spirocyclic framework and azide functionality offer unparalleled opportunities for innovation, addressing contemporary challenges in targeted therapy and smart materials. As research evolves, this compound will likely remain a focal point for advancements in chemical biology and beyond.